Cas no 104907-44-0 (3-(trifluoromethyl)cyclohexane-1-carboxylic acid)

3-(trifluoromethyl)cyclohexane-1-carboxylic acid Properties

Names and Identifiers

• 3-(Trifluoromethyl)cyclohexanecarboxylic acid
• 3-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 3-trifluoromethyl-cyclohexanecarboxylic acid
• AC1Q74FH
• ACMC-2098e0
• AGN-PC-00NI4Z
• ANW-15142
• CTK0D7777
• Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-
• SureCN849602
• CS-0021766
• 3-(Trifluoromethyl)cyclohexanecarboxylicacid
• AKOS017344784
• AMY6911
• EN300-43396
• BS-13809
• 3-(trifluoromethyl)cyclohexane-1-carboxylic acid, AldrichCPR
• DTXSID10545710
• CJMWFGSSEGRSHR-UHFFFAOYSA-N
• SB34498
• AB86155
• BCP14282
• F10366
• SB13163
• J-001292
• 104907-44-0
• 3-trifluoromethyl-cyclohexanecarboxylic acid;
• SCHEMBL849602
• Cyclohexanecarboxylic acid, 3-(trifluoromethyl)-, cis-
• Z316121946
• AKOS000161200
• DB-228413
• MFCD09813455
• A896135
• +Expand

• MDL： MFCD09813455
• InChIKey： CJMWFGSSEGRSHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h5-6H,1-4H2,(H,12,13)
• SMILES： OC(=O)C1CCCC(C1)C(F)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.07111408g/mol
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 233.5±35.0 ºC (760 Torr),
• Flash Point: 95.0±25.9 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),